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Compound of Interest

Compound Name: Cuspin-1

Cat. No.: B161207 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive, step-

by-step guide to the proper disposal of Cuspin-1, a small molecule upregulator of the Survival

of Motor Neuron (SMN) protein. Adherence to these procedures is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Cuspin-1: Key Data
Cuspin-1, also known by its IUPAC name (5-bromo-3-pyridinyl)(4-methylphenyl)-methanone, is

a vital tool in neurodegenerative disease research, particularly in studies related to spinal

muscular atrophy (SMA).[1] Below is a summary of its key quantitative data.
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Property Value

CAS Number 337932-29-3

Molecular Formula C₁₃H₁₀BrNO

Molecular Weight 276.1 g/mol

Purity ≥98%

Formulation A crystalline solid

Solubility (DMF) 25 mg/mL

Solubility (DMSO) 16 mg/mL

Solubility (Ethanol) 1 mg/mL

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Cuspin-1 with appropriate

personal protective equipment (PPE). Although specific hazards are not detailed in the

available safety data sheets, general best practices for handling chemical compounds in a

laboratory setting should be strictly followed.

Recommended PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Handling:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Ensure adequate ventilation in the handling area.
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Step-by-Step Disposal Protocol for Cuspin-1
The primary directive from the Safety Data Sheet (SDS) for Cuspin-1 is that disposal must be

conducted in accordance with official regulations. It explicitly warns against disposal with

household garbage and release into the sewage system. The following steps provide a general

framework for compliant disposal in a laboratory setting.

Step 1: Waste Identification and Segregation

Cuspin-1 waste should be classified as chemical waste.

Segregate solid Cuspin-1 waste (e.g., expired compound, contaminated lab supplies) from

liquid waste (e.g., solutions containing Cuspin-1).

Step 2: Containerization

Solid Waste:

Place solid Cuspin-1 waste in a clearly labeled, sealed, and compatible hazardous waste

container.

Do not mix with other incompatible waste streams.

Liquid Waste:

Collect liquid waste containing Cuspin-1 in a dedicated, leak-proof, and shatter-resistant

container.

The container must be appropriate for the solvents used to dissolve Cuspin-1 (e.g., DMF,

DMSO, Ethanol).

Ensure the container is properly labeled with "Hazardous Waste," the full chemical name

"Cuspin-1," and the solvent(s) used.

Step 3: Labeling

All waste containers must be clearly and accurately labeled. The label should include:
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The words "Hazardous Waste."

The full chemical name: Cuspin-1 or (5-bromo-3-pyridinyl)(4-methylphenyl)-methanone.

The CAS number: 337932-29-3.

An indication of the hazards (e.g., "Chemical Waste").

The accumulation start date.

Step 4: Storage

Store sealed and labeled waste containers in a designated satellite accumulation area within

the laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure that the storage of Cuspin-1 waste complies with your institution's specific guidelines

for hazardous waste accumulation.

Step 5: Arrange for Pickup and Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Do not attempt to dispose of Cuspin-1 waste through standard laboratory drains or trash.

Experimental Workflow for Cuspin-1 Disposal
The following diagram illustrates the logical workflow for the proper disposal of Cuspin-1 in a

laboratory setting.
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Click to download full resolution via product page

Cuspin-1 Disposal Workflow

Signaling Pathway of Cuspin-1
Cuspin-1 is known to upregulate the expression of the SMN protein post-transcriptionally.[1] Its

mechanism of action involves the activation of the Ras-Raf-MEK-ERK signaling pathway, which

leads to an increased rate of SMN translation.[1]
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Cuspin-1 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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